Magnesium Silicate

• Key on ui mechanism of action: As a supplement, magnesium silicate acts by replacing the factor that is missing. In the case of antacids, it is a non-absorbable antacid whose main activity is related to the absorption of hydrochloric acid. More specifically, magnesium silicate acts as a neutralizing and astringent agent.
• CAS No.: 13776-74-4
• Molecular Formula: MgO3Si
• Molecular Weight: 100.39 g/mol
• IUPAC Name: magnesium;tris(oxygen(2-));silicon(4+)
• InChI: InChI=1S/Mg.3O.Si/q+2;3*-2;+4
• InChI Key: ZADYMNAVLSWLEQ-UHFFFAOYSA-N
• Color/Form: Fine, white powder
• physical_description: Other Solid; Pellets or Large Crystals, Other Solid; White solid; [Hawley] Powder; [MSDSonline]
• solubility: Insoluble

Description

The Expert Panel for Cosmetic Ingredient Safety concluded that the following 24 silicate ingredients are safe in cosmetics in the present practices of use and concentration described in this safety assessment when formulated to be non-irritating, with the exception that the available data are insufficient to make a determination of safety for the use of naturally-sourced (i.e., mined) silicate ingredients in products that may be incidentally inhaled: Magnesium Silicate.
This compound is a compound of magnesium oxide and silicon. It is the magnesium salt of silicic acid containing an unspecified amount of water. The molecular formula can be expressed more clearly as MgSiO3.xH2O. It is known as talc and it presents many uses in the cosmetic industry, food industry and pharmaceutical industry. Under the FDA, this compound is determined as a member of the substances generally recognized as safe (GRAS) to be used as an anticaking agent.
hard, porous, granular substance used in vitamin analysis, chromatography, & antibiotic processing